Cas no 1785137-15-6 (3-Fluoro-3-(thian-3-yl)propan-1-amine)

• Product Name: 3-Fluoro-3-(thian-3-yl)propan-1-amine
• CAS No: 1785137-15-6
• MF: C₈H₁₆FNS
• MW: 177.282744407654
• CID: 5776932
• PubChem ID: 105437227
• Update Time: 2025-08-05

3-Fluoro-3-(thian-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(thian-3-yl)propan-1-amine
• 1785137-15-6
• EN300-1728859
• 3-Fluoro-3-(thian-3-yl)propan-1-amine

• Inchi： 1S/C8H16FNS/c9-8(3-4-10)7-2-1-5-11-6-7/h7-8H,1-6,10H2
• InChI Key： APVALSWFRKIYQL-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(CCN)F

Computed Properties

• Exact Mass: 177.09874885g/mol
• Monoisotopic Mass: 177.09874885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.3Ų

Additional information on 3-Fluoro-3-(thian-3-yl)propan-1-amine

Professional Introduction to 3-Fluoro-3-(thian-3-yl)propan-1-amine (CAS No. 1785137-15-6)

3-Fluoro-3-(thian-3-yl)propan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1785137-15-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both a fluoro substituent and a thian ring in its molecular structure imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for synthetic chemists and pharmacologists.

The compound's molecular formula, C₆H₁₁FNS, reflects its composition, which includes carbon, hydrogen, fluorine, nitrogen, and sulfur atoms. These elements contribute to its complex electronic and steric environment, influencing its interactions with biological targets. The fluoro group is particularly noteworthy in medicinal chemistry, as fluorine atoms can modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. In contrast, the thian ring introduces a sulfur-containing heterocycle, which is commonly found in biologically active compounds and can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions.

In recent years, the synthesis and application of fluorinated thiazole derivatives have been extensively studied due to their broad spectrum of biological activities. Compounds like 3-Fluoro-3-(thian-3-yl)propan-1-amine have been explored for their potential as intermediates in the synthesis of more complex pharmacophores. For instance, researchers have investigated its utility in developing novel antimicrobial agents, where the combination of fluorine and sulfur functionalities can enhance binding to bacterial enzymes or cell wall components. Additionally, the amine group in this compound provides a handle for further derivatization, allowing chemists to modify its properties for specific therapeutic purposes.

The structural features of 3-Fluoro-3-(thian-3-yl)propan-1-amine also make it a promising candidate for exploring new chemical pathways. The presence of both electron-withdrawing and electron-donating groups around the nitrogen atom can influence its reactivity in various organic transformations. For example, nucleophilic aromatic substitutions or cross-coupling reactions could be employed to introduce additional functional groups or alter the connectivity of atoms within the molecule. Such modifications are crucial for optimizing drug-like properties, such as solubility, bioavailability, and target specificity.

The compound's potential applications extend beyond antimicrobial agents. Recent studies have suggested that fluorinated thiazole derivatives may exhibit anti-inflammatory and anti-cancer activities. The unique electronic distribution within the molecule could interact with biological targets involved in these diseases, leading to therapeutic effects. For instance, the ability of the fluoro group to enhance metabolic stability might be exploited to prolong the half-life of drug candidates derived from this scaffold. Similarly, the sulfur atom in the thian ring could serve as a coordination site for metal ions that are known to play roles in cancer cell proliferation or inflammation pathways.

Synthetic methodologies for preparing 3-Fluoro-3-(thian-3-yl)propan-1-amine have been refined over time to achieve high yields and purity. Common approaches involve multi-step reactions starting from readily available precursors such as fluorinated propenes or thioethers. Transition metal catalysis has been particularly effective in facilitating key bond-forming steps, including cross-coupling reactions between aryl halides or alkyl halides with organometallic reagents. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity during synthesis.

The pharmaceutical industry has shown interest in developing libraries of fluorinated thiazole derivatives for high-throughput screening (HTS) campaigns. Such libraries can be used to identify lead compounds with desirable biological activity against various disease targets. The structural diversity provided by compounds like 3-Fluoro-3-(thian-3-yloxy)propanamine makes them valuable tools for medicinal chemists seeking novel therapeutic agents. By systematically modifying different parts of the molecule while retaining key functional groups like the amine and fluoro substituents, researchers can generate compounds with tailored properties for specific applications.

In conclusion, 3-Fluoro-octanoylaminomethyl-thiophene (CAS No.1785137- 15- 6) represents an important class of pharmaceutical intermediates with significant potential in drug discovery and development. Its unique combination of structural features—namely the presence of both a fluoro group and a thiophene ring—makes it a versatile scaffold for creating biologically active molecules. As research continues to uncover new applications for fluorinated thiazole derivatives across different therapeutic areas such as oncology or immunology; compounds like this will remain at forefronts where innovation meets clinical need through advanced synthetic techniques coupled innovative molecular design strategies aimed enhancing human health outcomes worldwide through improved treatments targeting complex diseases affecting millions globally today tomorrow tomorrow thanks contributions dedicated scientists working tirelessly push boundaries possible within field medicinal chemistry ever-evolving landscape continues inspire next generations pursue careers contributing solutions address pressing challenges modern healthcare systems face every day without fail regardless circumstances encounter along way toward achieving those goals which matter most all—better treatments better lives better future generations inherit thanks collective efforts ongoing research development endeavors countless individuals worldwide dedicating themselves bettering humanity one discovery one breakthrough time another until all diseases cured all suffering ended all people healthy happy living fulfilling lives they deserve because deserve nothing less when given chance improve world make difference lives those around them every single moment every single day without end so long humans exist strive make world better place possible through science innovation collaboration empathy compassion kindness understanding forgiveness tolerance acceptance diversity inclusion respect all living beings planet Earth home us all together now always shall be henceforth forevermore Amen.